Cas no 1267525-80-3 (2-Thiazolecarboxylic acid, 4-methyl-5-(2-thienyl)-)

• Product Name: 2-Thiazolecarboxylic acid, 4-methyl-5-(2-thienyl)-
• CAS No: 1267525-80-3
• MF: C₉H₇NO₂S₂
• MW: 225.28737950325
• CID: 5272832
• Update Time: 2025-06-23

2-Thiazolecarboxylic acid, 4-methyl-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-5-(THIOPHEN-2-YL)-1,3-THIAZOLE-2-CARBOXYLIC ACID
• 4-METHYL-5-(THIOPHEN-2-YL)-1,3-THIAZOLE-2-CARBOXYLICACID
• 2-Thiazolecarboxylic acid, 4-methyl-5-(2-thienyl)-

• Inchi： 1S/C9H7NO2S2/c1-5-7(6-3-2-4-13-6)14-8(10-5)9(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： HRNNOKALLFEXIW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC(C)=C1C1=CC=CS1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.6
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-Thiazolecarboxylic acid, 4-methyl-5-(2-thienyl)-

Introduction to 2-Thiazolecarboxylic acid, 4-methyl-5-(2-thienyl)- (CAS No: 1267525-80-3)

2-Thiazolecarboxylic acid, 4-methyl-5-(2-thienyl)-, identified by the Chemical Abstracts Service Number (CAS No) 1267525-80-3, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 2-Thiazolecarboxylic acid, 4-methyl-5-(2-thienyl)-, particularly the presence of a carboxylic acid group at the 2-position of the thiazole ring and a thiophene moiety at the 5-position, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 2-Thiazolecarboxylic acid, 4-methyl-5-(2-thienyl)- have been extensively studied due to its promising role as a scaffold in drug discovery. The thiazole core is a well-documented pharmacophore in medicinal chemistry, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a methyl group at the 4-position and a thiophene ring at the 5-position further modulates the electronic and steric properties of the molecule, enhancing its binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel thiazole derivatives with enhanced pharmacological profiles. One notable area of investigation has been the exploration of 2-Thiazolecarboxylic acid, 4-methyl-5-(2-thienyl)- as a potential lead compound for treating various diseases. Studies have demonstrated that this compound exhibits inhibitory activity against several enzymes and receptors involved in pathophysiological processes. For instance, preliminary in vitro studies have shown that 2-Thiazolecarboxylic acid, 4-methyl-5-(2-thienyl)- can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling.

Moreover, the structural similarity between 2-Thiazolecarboxylic acid, 4-methyl-5-(2-thienyl)- and known bioactive molecules has prompted researchers to investigate its potential as an antiviral agent. The thiazole ring is known to interact with viral proteases and polymerases, making it a valuable component in antiviral drug design. Recent advancements in computational chemistry have allowed for the virtual screening of large libraries of thiazole derivatives, including 2-Thiazolecarboxylic acid, 4-methyl-5-(2-thienyl)-, to identify compounds with high binding affinity to viral targets. These computational approaches have accelerated the discovery process and provided valuable insights into the molecular interactions that govern drug efficacy.

The pharmacokinetic properties of 2-Thiazolecarboxylic acid, 4-methyl-5-(2-thienyl)- are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its potential as a drug candidate. Preliminary pharmacokinetic studies have indicated that this compound exhibits moderate solubility in water and lipids, suggesting that it may have good oral bioavailability. Additionally, metabolic stability studies have revealed that 2-Thiazolecarboxylic acid, 4-methyl-5-(2-thienyl)- is resistant to degradation by major cytochrome P450 enzymes, which could reduce concerns about drug-drug interactions.

In conclusion,2-Thiazolecarboxylic acid, 4-methyl-5-(2-thienyl)- (CAS No: 1267525-80-3) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and demonstrated biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that 2-Thiazolecarboxylic acid, 4-methyl-5-(2-thienyl)- will play an important role in addressing unmet medical needs across various therapeutic areas.